1-(4-Chlorobenzyl)piperidin-4-one
Overview
Description
1-(4-Chlorobenzyl)piperidin-4-one, also known as CBP, is a synthetic compound that belongs to the class of piperidinone derivatives. It is a colorless solid that is insoluble in water and has a molecular weight of 213.6 g/mol. The chemical structure of CBP is C10H13ClN2O and it has a melting point of 95-97°C. CBP has been studied for its potential applications in the field of medicinal chemistry and has been used as an industrial intermediate for the production of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthesis and Characterization
Catalytic Applications : A study discussed the preparation and use of Fe3O4-SA-PPCA, a nanomagnetic reusable catalyst, for the efficient synthesis of 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines derivatives. Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles demonstrated significant catalytic activity and could be easily recovered and reused without significant loss of activity, highlighting their potential in green chemistry applications (Ghorbani‐Choghamarani & Azadi, 2015).
Molecular Structure Analysis : Another research focused on the crystal and molecular structure of 4-carboxypiperidinium chloride, detailing its orthorhombic crystal system and the chair conformation of its piperidine ring. This study contributes to the fundamental understanding of the structural aspects of piperidine derivatives, which is crucial for the development of new pharmaceuticals and materials (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Biological Investigations
Anticancer Activity Exploration : Research on 1-Benzyl-4-(N-Boc-amino)piperidine characterized its structure through spectroscopic methods and investigated its anticancer activity against VEGFR-2 Kinase inhibitor receptors. This study showcases the potential of piperidine derivatives in developing new anticancer drugs (Janani et al., 2020).
Design and Synthesis of Novel Compounds : A research highlighted the design, synthesis, characterization, and conformational analysis of N-acyl r-2,c-6-bis(4-methoxyphenyl)-c-3,t-3-dimethylpiperidin-4-ones, aiming at studying their pharmacological effects. The study revealed their antibacterial and antioxidant activities, along with molecular docking studies to predict their interaction with proteins, indicating the broad applicability of piperidine derivatives in drug design and discovery (Mohanraj & Ponnuswamy, 2017).
Electrophilic Chemistry for Synthesizing Piperidines : Another research explored the electrophilic chemistry of 1,2,3,6-tetrahydropyridines in superacid, leading to aryl-substituted piperidines through dicationic electrophilic intermediates. This work provides insights into synthetic methodologies for piperidine derivatives with potential applications in medicinal chemistry (Klumpp et al., 2001).
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]piperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO/c13-11-3-1-10(2-4-11)9-14-7-5-12(15)6-8-14/h1-4H,5-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCTWGHYTGOWQSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)CC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10441763 | |
Record name | 1-(4-chlorobenzyl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10441763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21937-61-1 | |
Record name | 1-(4-chlorobenzyl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10441763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[(4-chlorophenyl)methyl]piperidin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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